Cas no 1806405-88-8 (1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one)

• Product Name: 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one
• CAS No: 1806405-88-8
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4970758
• Update Time: 2025-10-31

1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one

• Inchi： 1S/C9H8BrClOS/c1-5(11)9(12)8-6(10)3-2-4-7(8)13/h2-5,13H,1H3
• InChI Key： BOSLDTZCEXKTIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C(C)Cl)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.5
• Topological Polar Surface Area: 18.1

Additional information on 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one

1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one (CAS No. 1806405-88-8): An Overview

1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one (CAS No. 1806405-88-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, medicinal chemistry, and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one.

Chemical Structure and Properties

1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one is a halogenated ketone with a molecular formula of C₉H₇BrClOS. The presence of bromine, chlorine, and sulfur atoms in its structure imparts unique chemical properties that make it an interesting candidate for various applications. The bromine atom can participate in substitution reactions, while the chlorine atom can undergo nucleophilic substitution or elimination reactions. The thiol group (-SH) provides reactivity for thiol-disulfide exchange reactions and can form stable complexes with metal ions.

The physical properties of 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one include a melting point of approximately 75°C and a boiling point of around 250°C under standard conditions. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromo-6-thiophenol with chloroacetyl chloride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via an electrophilic substitution mechanism, leading to the formation of the desired product.

An alternative approach involves the reaction of 2-bromo-6-thiophenol with chloroacetonitrile followed by hydrolysis to form the ketone. This method offers higher yields and better purity but may require more stringent reaction conditions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable resources.

Applications in Drug Discovery and Medicinal Chemistry

1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one has shown promise in drug discovery due to its ability to interact with biological targets. Studies have demonstrated that compounds containing thiol groups can modulate protein function by forming covalent bonds with cysteine residues on target proteins. This property makes 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one a valuable tool for probing protein-protein interactions and identifying potential therapeutic targets.

In the field of medicinal chemistry, 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one has been used as a building block for the synthesis of more complex molecules with therapeutic potential. For example, researchers have synthesized derivatives of this compound that exhibit potent antiviral activity against various strains of influenza virus. These derivatives are being evaluated for their efficacy and safety in preclinical studies.

Mechanistic Studies and Biological Activity

Mechanistic studies have shed light on the biological activity of 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one. One key finding is that the compound can inhibit specific enzymes involved in cellular signaling pathways. For instance, it has been shown to inhibit phosphodiesterase (PDE) enzymes, which play a crucial role in regulating cyclic nucleotide levels in cells. By modulating PDE activity, this compound can influence various physiological processes such as inflammation and cell proliferation.

In addition to its enzymatic inhibition properties, 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one has also been investigated for its antioxidant activity. The presence of the thiol group allows it to scavenge reactive oxygen species (ROS), which are implicated in various diseases such as neurodegeneration and cardiovascular disorders. Preclinical studies have demonstrated that this compound can protect cells from oxidative stress-induced damage, suggesting its potential as a therapeutic agent.

Clinical Trials and Future Directions

The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of 1-(2-Bromo-6-mercaptophenyl)-2-chloropropan-1-one. Several clinical trials are currently underway to evaluate its safety and efficacy in treating various diseases. For example, phase I clinical trials are being conducted to assess the pharmacokinetics and tolerability of this compound in healthy volunteers.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of 1-(2-Bromo-6-thiophenol)-2-chloropropanone-based compounds to enhance their potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between these compounds and their biological targets. These efforts aim to develop more effective drugs with improved therapeutic profiles.

Safety Considerations and Regulatory Status

Safety is a critical consideration when developing new chemical entities for therapeutic use. Extensive toxicological studies have been conducted on 1-(2-Bromo-6-thiophenol)-2-chloropropanone-based compounds to ensure their safety profile meets regulatory standards. These studies include assessments of acute toxicity, genotoxicity, carcinogenicity, and reproductive toxicity.

To date, no significant safety concerns have been identified for these compounds at clinically relevant doses. However, ongoing monitoring is necessary to ensure long-term safety during extended use. Regulatory agencies such as the FDA and EMA are closely following the development of these compounds to ensure that they meet all necessary safety requirements before approval for clinical use.

Conclusion

1-(2-Bromo-6-thiophenol)-2-chloropropanone (CAS No. 1806405- strong>-88) is a promising compound with diverse applications in chemical research and drug discovery. Its unique chemical structure confers reactivity that makes it suitable for various synthetic transformations and biological interactions. Ongoing research continues to uncover new properties and potential uses for this compound, highlighting its importance in advancing scientific knowledge and developing innovative therapies. strong> p >